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Compound of Interest

Compound Name: 4-Chromanol

Cat. No.: B072512

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chromanol, a heterocyclic alcohol derivative of chroman, presents a chiral center at the C4
position, leading to the existence of (R)- and (S)-enantiomers. The stereochemistry of bioactive
molecules is of paramount importance in drug discovery and development, as different
enantiomers can exhibit distinct pharmacological and toxicological profiles. This technical guide
provides an in-depth exploration of the stereochemistry of 4-Chromanol, including
methodologies for the synthesis of racemic and enantiomerically-enriched forms, protocols for
chiral separation and analysis, and a framework for understanding its stereochemical
implications.

Stereoisomers of 4-Chromanol

The presence of a single stereocenter at the C4 position gives rise to a pair of enantiomers:
(R)-4-Chromanol and (S)-4-Chromanol. These molecules are non-superimposable mirror
images of each other and, while possessing identical physical properties in an achiral
environment (e.g., melting point, boiling point), they can interact differently with other chiral
molecules, such as biological receptors and enzymes.
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Guide for Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072512#understanding-the-stereochemistry-of-4-
chromanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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